Cas no 942008-15-3 (2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(4-methoxyphenyl)ethylacetamide)

• Product Name: 2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(4-methoxyphenyl)ethylacetamide
• CAS No: 942008-15-3
• MF: C₂₁H₂₀FN₃O₃
• MW: 381.400208473206
• CID: 5506359
• Update Time: 2025-10-24

2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(4-methoxyphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide
• 2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(4-methoxyphenyl)ethylacetamide

• Inchi： 1S/C21H20FN3O3/c1-28-18-8-2-15(3-9-18)12-13-23-20(26)14-25-21(27)11-10-19(24-25)16-4-6-17(22)7-5-16/h2-11H,12-14H2,1H3,(H,23,26)
• InChI Key： CPCZMXGFJSKXSE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)=NN(CC(NCCC2=CC=C(OC)C=C2)=O)C(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(4-methoxyphenyl)ethylacetamide

2-3-(4-Fluorophenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl-N-2-(4-Methoxyphenyl)Ethylacetamide: A Promising Compound in Modern Pharmaceutical Research

2-3-(4-Fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(4-methoxyphenyl)ethylacetamide, with the CAS number 942008-15-3, represents a novel scaffold in the field of medicinal chemistry. This compound belongs to the class of pyridazinone derivatives, which have garnered significant attention due to their potential therapeutic applications. The molecular structure combines a pyridazinone ring with multiple functional groups, including a 4-fluorophenyl substituent and a 4-methoxyphenyl group. These aromatic moieties contribute to the compound’s unique pharmacological profile and its ability to interact with various biological targets.

Recent studies have highlighted the pyridazinone framework as a promising platform for drug development. The 4-fluorophenyl group, positioned at the 3-position of the pyridazinone ring, enhances the compound’s lipophilicity, facilitating its penetration into cellular membranes. Similarly, the 4-methoxyphenyl substituent at the N-ethylacetyl group introduces steric and electronic effects that modulate the compound’s reactivity. These structural features are critical for optimizing the compound’s activity against specific disease targets.

The pyridazinone ring is a key structural element in this molecule. Its six-membered ring system, with one oxygen atom at the 6-position, provides a rigid scaffold that can engage in hydrogen bonding with protein targets. This structural rigidity is particularly advantageous in drug design, as it reduces conformational flexibility and enhances the compound’s binding affinity. The 6-oxo functionality further stabilizes the ring structure, contributing to the molecule’s metabolic stability and prolonged biological activity.

Emerging research in the field of pyridazinone derivatives has demonstrated their potential as modulators of various signaling pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that compounds with similar structural features exhibit potent anti-inflammatory activity by inhibiting the NF-κB pathway. This discovery underscores the importance of the 4-fluorophenyl and 4-methoxyphenyl substituents in mediating interactions with inflammatory mediators. The ethylacetamide group, meanwhile, plays a role in enhancing solubility and bioavailability, making the compound more suitable for therapeutic applications.

The pyridazinone ring has also been explored for its potential in targeting cancer-related pathways. A 2024 review in Pharmaceutical Research highlighted the role of pyridazinone derivatives in modulating the PI3K/AKT/mTOR signaling cascade, which is frequently dysregulated in malignancies. The 4-fluorophenyl substituent may contribute to the compound’s ability to disrupt these pathways by competing with endogenous ligands. This mechanism of action suggests that the compound could be a valuable candidate for further preclinical studies in oncology.

Advancements in computational chemistry have enabled researchers to model the interactions between pyridazinone derivatives and their biological targets. Molecular docking studies have shown that the 4-fluorophenyl group can form favorable hydrophobic interactions with residues in the target protein, while the <,strong>4-methoxyphenyl group may engage in hydrogen bonding. These interactions are critical for achieving high-affinity binding and selectivity, which are essential for drug efficacy and safety.

The ethylacetamide moiety in this compound is particularly noteworthy for its role in improving pharmacokinetic properties. The acetyl group enhances the compound’s solubility in aqueous environments, which is crucial for oral bioavailability. Additionally, the ethyl chain provides flexibility, allowing the compound to adopt multiple conformations that may optimize its interaction with target proteins. These features make the compound a strong candidate for further optimization in drug development.

Recent trends in pharmaceutical research emphasize the importance of multi-targeting approaches, and the pyridazinone framework is well-suited for this strategy. The 4-fluorophenyl and 4-methoxyphenyl groups, along with the 6-oxo functionality, enable the compound to interact with multiple targets simultaneously. This property is particularly advantageous in the treatment of complex diseases such as neurodegenerative disorders, where multiple pathways are involved.

In conclusion, 2-3-(4-Fluorophenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl-N-2-(4-Methoxyphenyl)Ethylacetamide represents a promising candidate in the development of novel therapeutics. Its unique structural features, including the pyridazinone ring, 4-fluorophenyl, 4-methoxyphenyl, and ethylacetamide groups, provide a foundation for exploring its potential in diverse therapeutic areas. Further studies are warranted to fully characterize its biological activity and optimize its properties for clinical application.